Cas no 1807103-12-3 (2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol)

• Product Name: 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol
• CAS No: 1807103-12-3
• MF: C₉H₅BrF₆O
• MW: 323.029823064804
• CID: 4963638
• Update Time: 2025-10-29

2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol

• Inchi： 1S/C9H5BrF6O/c10-7-5(8(11,12)13)2-1-4(3-17)6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： UHCZKZCJZNCODS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(CO)=C1C(F)(F)F

Computed Properties

• Exact Mass: 321.94280 g/mol
• Monoisotopic Mass: 321.94280 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.03
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Additional information on 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol (CAS No. 1807103-12-3)

2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol (CAS No. 1807103-12-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and bromine substituents, is a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a benzyl alcohol core, makes it particularly valuable for applications requiring precise chemical modifications. Researchers are increasingly exploring its potential in drug discovery, especially in the development of small-molecule inhibitors and fluorinated compounds, which are pivotal in modern therapeutics.

The growing demand for fluorinated building blocks in organic synthesis has propelled the interest in compounds like 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them indispensable in the design of next-generation pharmaceuticals. This compound’s CAS No. 1807103-12-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its role in cross-coupling reactions and palladium-catalyzed transformations has been widely documented, further solidifying its importance in synthetic chemistry.

One of the most discussed topics in the context of 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol is its application in precision medicine. With the rise of personalized therapies, researchers are leveraging fluorinated intermediates to create targeted drugs with minimal side effects. The compound’s bromine moiety also offers a reactive handle for further functionalization, enabling the creation of diverse molecular libraries. This aligns with the current trend of high-throughput screening and combinatorial chemistry, where rapid access to structurally varied compounds is crucial.

From an industrial perspective, 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol is a key player in the development of agrochemicals. The trifluoromethyl group is a common feature in many pesticides and herbicides due to its ability to enhance chemical stability and efficacy. As sustainability becomes a focal point in agriculture, the demand for environmentally friendly yet potent agrochemicals has surged, placing this compound at the forefront of innovation. Its CAS No. 1807103-12-3 is often associated with patents and research papers focusing on green chemistry and reduced environmental impact.

In the realm of material science, 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol has shown promise in the synthesis of advanced polymers and coatings. The incorporation of fluorinated aromatic units into polymeric matrices can impart exceptional thermal and chemical resistance, making these materials ideal for high-performance applications. This has sparked interest among researchers working on nanotechnology and smart materials, where durability and functionality are paramount.

The synthesis and handling of 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol require meticulous attention to detail, given its reactive functional groups. Laboratories often employ anhydrous conditions and inert atmospheres to ensure the compound’s stability during reactions. This level of precision underscores the compound’s role in high-value chemical manufacturing, where purity and yield are critical. Its CAS No. 1807103-12-3 is frequently cited in protocols involving Grignard reactions and nucleophilic substitutions, highlighting its versatility.

As the scientific community continues to explore the potential of 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol, its applications are expected to expand into emerging fields such as bioimaging and diagnostics. The compound’s ability to serve as a precursor for fluorescent probes and molecular tags opens new avenues for non-invasive medical technologies. This aligns with the global shift toward early disease detection and precision diagnostics, where advanced chemical tools play a pivotal role.

In conclusion, 2,4-Bis(trifluoromethyl)-3-bromobenzyl alcohol (CAS No. 1807103-12-3) is a multifaceted compound with far-reaching implications across multiple industries. Its unique structural features and reactivity profile make it a cornerstone in modern chemical research. Whether in pharmaceuticals, agrochemicals, or material science, this compound continues to inspire innovation and drive progress in science and technology.